Cas no 683237-35-6 (N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide)

N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide is a versatile organic compound with notable chemical stability and specificity. This compound offers unique reactivity for synthesis, making it ideal for applications in pharmaceuticals and agrochemicals. Its structural features provide a high degree of selectivity and efficiency in chemical transformations.
N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide structure
683237-35-6 structure
Product Name:N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide
CAS No:683237-35-6
MF:C14H18N2O3S2
MW:326.434320926666
CID:6399924
PubChem ID:4427073
Update Time:2025-07-19

N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

    • N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide
    • 2,2-dimethyl-N-(3-methyl-6-methylsulfonyl-1,3-benzothiazol-2-ylidene)propanamide
    • SR-01000010437-1
    • Oprea1_216406
    • N-[(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,2-dimethylpropanamide
    • AKOS024602895
    • F1105-0351
    • 683237-35-6
    • SR-01000010437
    • (Z)-N-(3-methyl-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-ylidene)pivalamide
    • Propanamide, 2,2-dimethyl-N-[3-methyl-6-(methylsulfonyl)-2(3H)-benzothiazolylidene]-
    • Inchi: 1S/C14H18N2O3S2/c1-14(2,3)12(17)15-13-16(4)10-7-6-9(21(5,18)19)8-11(10)20-13/h6-8H,1-5H3
    • InChI Key: UZRXLZSJTKXBIM-UHFFFAOYSA-N
    • SMILES: C(N=C1N(C)C2=CC=C(S(C)(=O)=O)C=C2S1)(=O)C(C)(C)C

Computed Properties

  • Exact Mass: 326.07588479g/mol
  • Monoisotopic Mass: 326.07588479g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 558
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 101Ų

N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1105-0351-2μmol
N-[(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,2-dimethylpropanamide
683237-35-6 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F1105-0351-5μmol
N-[(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,2-dimethylpropanamide
683237-35-6 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F1105-0351-10μmol
N-[(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,2-dimethylpropanamide
683237-35-6 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F1105-0351-20μmol
N-[(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,2-dimethylpropanamide
683237-35-6 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F1105-0351-1mg
N-[(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,2-dimethylpropanamide
683237-35-6 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F1105-0351-2mg
N-[(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,2-dimethylpropanamide
683237-35-6 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F1105-0351-3mg
N-[(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,2-dimethylpropanamide
683237-35-6 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F1105-0351-4mg
N-[(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,2-dimethylpropanamide
683237-35-6 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F1105-0351-5mg
N-[(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,2-dimethylpropanamide
683237-35-6 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F1105-0351-10mg
N-[(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,2-dimethylpropanamide
683237-35-6 90%+
10mg
$79.0 2023-05-17

Additional information on N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide

Professional Introduction to N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide (CAS No. 683237-35-6)

N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 683237-35-6, represents a class of heterocyclic molecules that exhibit promising biological activities. The structural framework of this molecule incorporates several key functional groups, including a benzothiazole core, a methanesulfonyl substituent, and an amide linkage, which collectively contribute to its unique chemical properties and potential therapeutic applications.

The benzothiazole scaffold is a well-known pharmacophore in medicinal chemistry, frequently found in various bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. In particular, the presence of the 6-methanesulfonyl group enhances the lipophilicity and electronic properties of the molecule, making it more suitable for membrane interactions and receptor binding. The 3-methyl group further modulates the electronic distribution and steric environment around the benzothiazole ring, influencing its overall biological activity.

The amide functionality in N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide serves as a crucial pharmacophoric element. Amides are known for their versatility in drug design due to their ability to form hydrogen bonds and stabilize protein structures. The specific arrangement of atoms in this amide linkage contributes to the compound's solubility and metabolic stability, which are critical factors in drug development.

In recent years, there has been growing interest in exploring the pharmacological potential of benzothiazole derivatives. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The structural features of N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro strong>>1,3-benzothiazol>-2>ylidene>-> 22-dimethylpropanamide make it a particularly attractive candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the >6-methanesulfonyl group necessitates careful handling of sulfonylation reagents to avoid unwanted side reactions. Similarly, the formation of the amide bond requires optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules.

The biological evaluation of N-(> 22-dimethylpropanamide has been conducted using various in vitro and in vivo models. Preliminary studies have shown that this compound exhibits notable inhibitory activity against certain enzymes implicated in inflammatory pathways. The mechanism of action appears to involve modulation of key signaling cascades that regulate immune responses. These findings suggest that this molecule could be developed into a novel therapeutic agent for conditions characterized by excessive inflammation.

In addition to its potential therapeutic applications, N-(> 22-dimethylpropanamide may also find utility in chemical biology research. Its unique structural features make it a valuable tool for studying enzyme-substrate interactions and protein-ligand binding dynamics. By employing techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, researchers can gain insights into how this compound interacts with biological targets at the molecular level.

The development of new pharmaceuticals relies heavily on innovative synthetic strategies and interdisciplinary collaboration between chemists, biologists, and pharmacologists. N-(> 22-dimethylpropanamide exemplifies how structurally complex molecules can be designed and synthesized with specific biological functions in mind. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in drug discovery and development efforts.

In conclusion, N-(> 22-dimethylpropanamide (CAS No. >683237-35-6) is a promising pharmacological entity with a well-designed molecular framework that combines several key pharmacophoric elements. Its synthesis represents a significant achievement in organic chemistry, while its biological activities open up new avenues for therapeutic intervention. Further studies are warranted to fully elucidate its mechanism of action and explore its potential as a lead compound for novel drug development.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.